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Synthesis and Extraction

Delphinidin chloride can be obtained through chemical synthesis or extraction from natural sources.

Chemical Synthesis: A common multi-step synthesis begins with a protected 3,4,5-
trihydroxyacetophenone precursor. The process involves reaction with triethylamine in acetone,

followed by treatment with hydrogen chloride in ethanol/ethyl acetate, and a final hydrolysis step with
sodium hydroxide in water [1] [2]. A specific patent (US5070212A) details methods using

intermediates with protected hydroxyl groups to improve synthesis efficiency [1].
Extraction from Plants: Methods include solvent extraction, ultrasonic extraction, and microwave-

assisted extraction from natural sources like raspberries. Solvent extraction uses organic solvents to
isolate the compound, followed by concentration and drying [3].

Biological Activities and Anticancer Mechanisms

Delphinidin chloride exhibits a range of biological activities, with strong evidence for its anticancer

potential across various cell lines, including breast, colon, lung, and ovarian cancers [4]. Its effects are

mediated through several key mechanisms, as illustrated in the following pathway diagram.
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Pro-apoptotic & Cell Cycle Effects Inhibition of Signaling Pathways Anti-inflammatory & Antioxidant Other Mechanisms

Delphinidin Chloride

Induces Mitochondrial Apoptosis Cell Cycle Arrest (G2/M Phase) Inhibits ERK & NF-κB Pathways Inhibits PI3K/AKT Pathway Inhibits mTOR-Related Autophagy Inhibits COX-2 Expression Activates Nrf2 / ↑ HO-1 Anti-angiogenic (↓ VEGF) Epigenetic Modulation

Activates Caspases (3, 8, 9) ↓ Bcl-2 Protein ↓ Cyclin B1 / Cdk1

Activates JNK Pathway Scavenges ROS Inhibits Topoisomerase

Click to download full resolution via product page

Diagram of delphinidin chloride's multifaceted anticancer mechanisms.

The biological activity of delphinidin is strongly influenced by its chemical structure. The following table

compares the antioxidant activity of common anthocyanidins, demonstrating that delphinidin, with three

hydroxyl groups on its B-ring, is the most potent [5].

Anthocyanidin B-Ring Substituents Relative Antioxidant Activity (Rank)

Delphinidin (Dp) 3', 4', 5' -OH 1 (Strongest)

Petunidin (Pt) 3'-OCH₃, 4'-OH, 5'-OH 2

Cyanidin (Cd) 3', 4' -OH 3

Malvidin (Mv) 3', 5' -OCH₃, 4'-OH 4

Pelargonidin (Pg) 4' -OH 5

Peonidin (Pn) 3'-OCH₃, 4'-OH 6 (Weakest)

Table based on data from stoichiometric values (n10) in ABTS and DPPH assays [5].
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Experimental Protocols for Key Assays

For researchers aiming to validate these activities, here are detailed methodologies for core assays.

Cellular Antioxidant Activity (CAA) Assay [5]

This assay measures a compound's ability to prevent oxidation in a live cell model.

Cell Line: HT29 human colon cancer cells.
Procedure:

Seed cells in a 96-well plate and culture until they reach ~80% confluency.
Load cells with the fluorescent probe DCFH-DA (25 µM final concentration) for 1 hour.

Treat cells with varying concentrations of delphinidin chloride for 1-2 hours.
Introduce an oxidative stressor, such as ABAP (600 µM), to generate peroxyl radicals.

Immediately measure fluorescence (Ex. 485 nm, Em. 538 nm) over 1.5 hours.
Data Analysis: Calculate the area under the curve (AUC) for fluorescence versus time. The CAA

value is expressed as: CAA unit = 100 - (∫SA / ∫CA) × 100, where SA and CA are the AUC for the
sample and control, respectively.

MTT Cytotoxicity Assay [5] [4]

This colorimetric assay measures cell metabolic activity as a proxy for viability and proliferation.

Cell Lines: HT29 (human colon cancer), MDA-MB-453 (breast cancer), ES2 (ovarian cancer), and
others.

Procedure:
Seed cells in a 96-well plate and allow to adhere overnight.

Treat cells with a concentration gradient of delphinidin chloride for a defined period (e.g., 24-
72 hours).

Add MTT reagent (0.5 mg/mL final concentration) to each well and incubate for 2-4 hours to
allow formazan crystal formation.

Carefully remove the medium and dissolve the formed formazan crystals in DMSO.
Measure the absorbance at a wavelength of 570 nm using a plate reader.

Data Analysis: Calculate cell viability as a percentage of the untreated control. The IC₅₀ value
(concentration that inhibits cell growth by 50%) can be determined from dose-response curves.
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Research-Grade Compound Information

For laboratory use, delphinidin chloride is commercially available.

Suppliers: Sigma-Aldrich, Cayman Chemical, and TargetMol Chemicals, among others [3].

Purity & Price: Purity of ≥97% is common. Pricing is approximately $37 for 1 mg and $151 for 5 mg
(from Cayman Chemical as of 2024) [3].

Storage: The compound should be stored at -20°C [3].

Delphinidin chloride's strong antioxidant and multi-pathway anticancer effects make it a compelling

candidate for further investigation. Its main challenges for drug development include low stability at

physiological pH and poor bioavailability [4]. Future research is needed to address these delivery

challenges and to validate its efficacy in clinical trials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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